Cas no 2171706-18-4 (4-(cyclobutylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(cyclobutylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171706-18-4
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6317885
• PubChem ID: 165561535
• Update Time: 2025-05-21

4-(cyclobutylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclobutylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-(cyclobutylcarbamoyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171706-18-4
• EN300-1503095

• Inchi： 1S/C24H26N2O5/c27-22(28)13-12-21(23(29)25-15-6-5-7-15)26-24(30)31-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,15,20-21H,5-7,12-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： CDTGBZLHJRJLIQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC1CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(cyclobutylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Overview of 4-(cyclobutylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171706-18-4)

4-(cyclobutylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171706-18-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring both cyclobutylcarbamoyl and Fmoc-protected amino groups, makes it a valuable intermediate for designing bioactive molecules. The compound's carboxylic acid functionality further enhances its versatility in conjugation reactions, aligning with the growing demand for click chemistry and bioconjugation applications in drug discovery.

In recent years, the scientific community has shown increasing interest in Fmoc-protected amino acids due to their role in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this compound ensures selective deprotection under mild conditions, a critical feature for synthesizing complex peptides. Researchers exploring peptide-based therapeutics or targeted drug delivery systems often prioritize such building blocks to improve yield and purity. This aligns with trends in personalized medicine and biologics development, where precision in molecular design is paramount.

The cyclobutyl moiety in 4-(cyclobutylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid contributes to its conformational rigidity, a property leveraged in modulating pharmacokinetic profiles. As the pharmaceutical industry shifts toward small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), structurally constrained compounds like this gain prominence. Computational chemists frequently search for scaffold diversity and 3D molecular complexity, making this CAS No. 2171706-18-4 compound a subject of docking studies and QSAR modeling.

From a synthetic perspective, the compound’s butanoic acid backbone facilitates linker integration in antibody-drug conjugates (ADCs) and fluorescent probes. Its compatibility with N-hydroxysuccinimide (NHS) ester activation further broadens its utility in bioconjugation, a technique pivotal for diagnostic assays and imaging agents. These applications resonate with current searches for non-invasive biomarkers and theranostic platforms, highlighting its relevance in translational research.

Quality control of 4-(cyclobutylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Purity thresholds (>95%) are critical for reproducibility, a frequent query among contract manufacturing organizations (CMOs). The compound’s stability under inert atmospheres and low-temperature storage conditions is another focus area, addressing concerns about long-term reagent integrity in high-throughput screening.

In summary, CAS No. 2171706-18-4 represents a multifaceted tool for modern chemical biology. Its integration into peptide engineering, drug-linker technologies, and computational design underscores its alignment with cutting-edge research themes. As innovation in biopharmaceuticals accelerates, this compound’s role in enabling structure-activity relationship (SAR) studies and lead optimization will likely expand, solidifying its position in the scientific toolkit.